Cas no 836-83-9 (2-(4,4-Dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid)

2-(4,4-Dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid structure
836-83-9 structure
Product Name:2-(4,4-Dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid
CAS No:836-83-9
MF:C11H14N2O4
MW:238.239862918854
CID:989021
PubChem ID:289057
Update Time:2025-04-20

2-(4,4-Dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4,4-dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid
    • NSC-150475
    • AKOS000127033
    • (4,4-Dicyclopropyl-2-hydroxy-5-oxo-4,5-dihydro-1H-imidazol-1-yl)acetic acid
    • DTXSID001003594
    • NSC150475
    • 836-83-9
    • 2-(4,4-Dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid
    • Inchi: 1S/C11H14N2O4/c14-8(15)5-13-9(16)11(6-1-2-6,7-3-4-7)12-10(13)17/h6-7H,1-5H2,(H,12,17)(H,14,15)
    • InChI Key: BXDMRJGYMZCSRA-UHFFFAOYSA-N
    • SMILES: O=C1C(C2CC2)(C2CC2)NC(N1CC(=O)O)=O

Computed Properties

  • Exact Mass: 238.09535693g/mol
  • Monoisotopic Mass: 238.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 86.7Ų
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